![molecular formula C27H30N8O2 B2605625 N-[3-(morpholin-4-yl)propyl]-4-{9-phenyl-2,4,5,7,8,10-hexaazatetracyclo[10.4.0.0^{2,6}.0^{7,11}]hexadeca-1(16),3,5,8,10,12,14-heptaen-3-yl}butanamide CAS No. 902445-24-3](/img/structure/B2605625.png)
N-[3-(morpholin-4-yl)propyl]-4-{9-phenyl-2,4,5,7,8,10-hexaazatetracyclo[10.4.0.0^{2,6}.0^{7,11}]hexadeca-1(16),3,5,8,10,12,14-heptaen-3-yl}butanamide
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Description
N-[3-(morpholin-4-yl)propyl]-4-{9-phenyl-2,4,5,7,8,10-hexaazatetracyclo[10.4.0.0^{2,6}.0^{7,11}]hexadeca-1(16),3,5,8,10,12,14-heptaen-3-yl}butanamide is a useful research compound. Its molecular formula is C27H30N8O2 and its molecular weight is 498.591. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Compounds with structures incorporating elements like morpholine have been synthesized for various purposes, including anticonvulsant activity, neurokinin-1 receptor antagonism, and antitumor activity. For instance, Kamiński et al. (2015) synthesized a library of new hybrid compounds with potential anticonvulsant properties, combining chemical fragments of known antiepileptic drugs. These compounds displayed broad spectra of activity across preclinical seizure models, highlighting the therapeutic potential of such structures (Kamiński et al., 2015).
Biological Activity and Potential Applications
The research on morpholine derivatives and related compounds has shown promising biological activities. Lu et al. (2017) reported the synthesis and distinct effective inhibition of cancer cell proliferation by a specific compound, indicating potential applications in cancer therapy (Lu et al., 2017). Similarly, Chu et al. (2009) identified a compound as a potent and selective CB2 cannabinoid receptor agonist, showcasing its efficacy in a rat model of neuropathic pain, which suggests its use in pain management (Chu et al., 2009).
Chemical Synthesis and Stereochemistry
Katritzky et al. (1994) explored the synthesis and stereochemistry of compounds involving morpholine, demonstrating the synthetic potential of bicyclic morpholines as important building blocks in medicinal chemistry (Katritzky et al., 1994). Walker et al. (2012) described the synthesis of bridged bicyclic morpholines, highlighting their importance and providing a foundation for further research in this area (Walker et al., 2012).
properties
IUPAC Name |
N-(3-morpholin-4-ylpropyl)-4-(9-phenyl-2,4,5,7,8,10-hexazatetracyclo[10.4.0.02,6.07,11]hexadeca-3,5-dien-3-yl)butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H40N8O2/c36-24(28-14-7-15-33-16-18-37-19-17-33)13-6-12-23-30-31-27-34(23)22-11-5-4-10-21(22)26-29-25(32-35(26)27)20-8-2-1-3-9-20/h1-3,8-9,21-22,25-26,29,32H,4-7,10-19H2,(H,28,36) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBGDOFWBIDRQHC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2C(C1)C3NC(NN3C4=NN=C(N24)CCCC(=O)NCCCN5CCOCC5)C6=CC=CC=C6 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H40N8O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
508.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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